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Compound of Interest

Compound Name: 1-Undecene
CAS No.: 68526-57-8
Cat. No.: B7765897
Get Quote
. J

Executive Summary & Risk Assessment

1-Undecene is an alpha-olefin often perceived as "low risk™ due to its relatively high boiling
point (~192°C) compared to shorter-chain alkenes.[1][2] This complacency is a safety failure
mode.[1]

While it does not pose the immediate explosive vapor threat of 1-Hexene, 1-Undecene
presents a critical aspiration hazard (Category 1) and significant lipophilic toxicity.[1] Its low
surface tension allows it to bypass the gag reflex if ingested or aerosolized, rapidly coating the
alveoli and causing chemical pneumonitis—a condition that is often fatal and difficult to treat.[1]

This guide moves beyond the generic SDS to provide a logistical framework for handling 1-
Undecene, focusing on permeation dynamics, static mitigation, and exposure control.[1]

Physicochemical Hazard Analysis

Effective PPE selection relies on understanding the molecule's behavior, not just its regulatory
classification.[1]
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Property Value Operational Implication

Combustible (Class llIA). It will
not ignite at room temp, but will
) sustain a fire if heated or
Flash Point ~62-66°C (Closed Cup) ] o
misted.[1][2] Static discharge
is a risk during high-velocity

transfer.[1]

Low inhalation risk at rest.[1][2]
Vapor Pressure 0.49 mmHg @ 25°C High risk if sonicated, sprayed,
or heated >50°C.

Aspiration Hazard. The fluid is
] ) thin enough to flow into the
Viscosity <20.5 mm#s @ 40°C ) )
lungs faster than the epiglottis

can close.

Skin Defatting. Rapidly

solvates skin oils, leading to
Solubility Lipophilic (Log Kow > 5) dermatitis and increasing

permeability for other

cotoxicants.[1]

Personal Protective Equipment (PPE) Matrix
Hand Protection: Permeation Dynamics

Crucial Warning: Do NOT use natural rubber latex. 1-Undecene is an aliphatic hydrocarbon; it
will swell and degrade latex within minutes, compromising the barrier.[1][2]
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Material Thickness Breakthrough Time Usage Scenario

Standard Lab Work.
Good for incidental
splash protection.[1]
[2] Change

immediately upon

Nitrile 4—6 mil (0.20 mm) > 30 mins

contamination.[1]

High Exposure.
Required for spill

Viton® (FKM) 10-12 mil > 480 mins cleanup, bulk transfer
(>1L), or immersion
tasks.[1]

Polyvinyl alcohol is
water-soluble and
enerally poor against
PVA Any AVOID g P g
pure hydrocarbons;
often rigid and

impractical.[1][2]

Respiratory Protection[1][2][3][4]

» Standard Conditions (Room Temp): Fume hood is sufficient.

o Elevated Risk (Heating/Spraying): If working outside a hood or heating >60°C, use a half-
face respirator with Organic Vapor (OV) cartridges (Black band).[1]

o Mechanism:[1][2] The aliphatic chain binds effectively to activated charcoal filters.[1][2]

Eye & Body Protection[1][2]

o Eyes: Chemical splash goggles (indirect vent).[1][2] Safety glasses are insufficient due to the
high irritancy (H319) and low surface tension (creeping) of the liquid.[1][2]

e Body: Standard cotton lab coat is acceptable for small volumes.[1][2] For drum handling, use
a Tyvek® or chemically resistant apron to prevent clothing saturation.[1]
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Operational Workflow: Safe Transfer Protocol

The following diagram outlines the decision logic for handling 1-Undecene, integrating static
control and PPE escalation.

Task: Handle 1-Undecene

Check Volume & Temp

<100mL @ Room Temp > 1L OR Heated > 50°C

PPE: Viton Gloves + Face Shield

+ OV Respirator (if open system)

PPE: Nitrile Gloves + Goggles Static Mitigation:
Engineering: Fume Hood Ground Container & Bond Funnel

.

Perform Transfer
(Low Shear / Low Velocity)

Disposal: Non-Halogenated

Organic Waste Stream

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection and static control based on operational scale.

Static Electricity Mitigation
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Hydrocarbons like 1-Undecene have low electrical conductivity.[1][2] During transfer
(especially pouring into plastic or glass), static charge accumulates.[1]

» Requirement: When transferring >1L, ensure the receiving vessel is grounded.

e Technique: Use a metal dip tube that touches the bottom of the container to prevent "splash
filling," which generates static mist.[1][2]

Emergency Response & Disposal
Spill Management

 [solate: Evacuate the immediate area (10-meter radius).
o Extinguish: Remove all ignition sources (hot plates, stirrers).

o Absorb: Do not use combustible materials like sawdust.[1][2] Use vermiculite, sand, or
polypropylene pads.[1]

o Clean: Wash the area with a detergent solution.[1][2] 1-Undecene is insoluble in water;
water alone will just spread the slick.[1][2]

First Aid (Causality-Based)

 Ingestion:DO NOT INDUCE VOMITING.

o Why? Vomiting forces the low-viscosity liquid back up the esophagus, drastically
increasing the risk of it entering the trachea (aspiration).[1]

» Skin Contact: Wash with soap and water for 15 minutes.[1][2]
o Why? You must emulsify the oil to remove it; water alone is ineffective.[1]

e Eye Contact: Flush for 15 minutes. Lift eyelids to ensure no hydrocarbon is trapped by
surface tension.[1]

Disposal Logistics

e Waste Stream: Organic Solvents (Non-Halogenated).[1][2]
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» Container: High-Density Polyethylene (HDPE) or Steel.[1][2]

e Code: Check local regulations (often categorized under DOO1 Ignitable in the US if FP <
60°C, but since FP is borderline, treat as combustible waste).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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